Cas no 123312-25-4 (2-(3-Methoxyphenyl)butan-1-amine)

• Product Name: 2-(3-Methoxyphenyl)butan-1-amine
• CAS No: 123312-25-4
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1032711
• PubChem ID: 14528073
• Update Time: 2025-06-14

2-(3-Methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)butan-1-amine
• BGTVYWWUXFNUTD-UHFFFAOYSA-N
• SCHEMBL5778033
• 123312-25-4
• 2-(3-methoxyphenyl)-1-butanamine
• AKOS006316029
• Benzeneethanamine, beta-ethyl-3-methoxy-
• DTXSID80561280
• 2-(3-methoxy-phenyl)-butylamine

• Inchi： 1S/C11H17NO/c1-3-9(8-12)10-5-4-6-11(7-10)13-2/h4-7,9H,3,8,12H2,1-2H3
• InChI Key： BGTVYWWUXFNUTD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(CN)CC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-Methoxyphenyl)butan-1-amine

Recent Advances in the Study of 2-(3-Methoxyphenyl)butan-1-amine (CAS: 123312-25-4)

2-(3-Methoxyphenyl)butan-1-amine (CAS: 123312-25-4) is a chemical compound of significant interest in the field of medicinal chemistry and pharmacology. Recent studies have explored its potential applications as a bioactive molecule, particularly in the context of neurological disorders and drug development. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic potential, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical sciences.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 2-(3-Methoxyphenyl)butan-1-amine, highlighting improved yields and purity through novel catalytic methods. The research demonstrated that the use of palladium-based catalysts significantly enhanced the efficiency of the synthesis, reducing byproduct formation. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 2-(3-Methoxyphenyl)butan-1-amine have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and neurodegenerative diseases. In vitro and in vivo studies conducted by Smith et al. (2024) showed that the compound exhibits moderate selectivity for the 5-HT2A receptor, which could pave the way for its use as a lead compound in developing new antidepressants or antipsychotics.

Further research has explored the metabolic stability and toxicity profile of 2-(3-Methoxyphenyl)butan-1-amine. A recent preclinical study indicated that the compound has a favorable pharmacokinetic profile, with good oral bioavailability and a half-life suitable for once-daily dosing. However, further toxicological assessments are necessary to ensure its safety for human trials.

In addition to its neurological applications, 2-(3-Methoxyphenyl)butan-1-amine has shown promise in cancer research. Preliminary data from a 2024 study suggest that the compound may inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of key signaling pathways, though detailed mechanistic studies are still underway.

In conclusion, 2-(3-Methoxyphenyl)butan-1-amine (CAS: 123312-25-4) represents a versatile and promising molecule in drug discovery. Its synthetic accessibility, receptor affinity, and potential therapeutic applications make it a compelling subject for further research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline.